Cas no 6051-41-8 (4-Formylbenzamide)

• Product Name: 4-Formylbenzamide
• CAS No: 6051-41-8
• Molecular Formula: C₈H₇NO₂
• Molecular Weight: 149.14668
• MDL: MFCD11099396
• CID: 519331
• PubChem ID: 11744790

4-Formylbenzamide Properties

Names and Identifiers

• 4-Formylbenzamide
• Benzamide, 4-formyl-
• 4-ACETAMINOBENZALDEHYDE
• 4-carbamoylbenzaldehyde
• 4-carboxamidobenzaldehyde
• 4-formyl-benzamide
• 4-formylbenzamide(SALTDATA: FREE)
• Benzamide, 4-formyl- (9CI)
• benzaMide-4-carboxaldehyde
• para-amidobenzaldehyde
• CS-0197313
• Z316909626
• EN300-30810
• FT-0649650
• MFCD11099396
• AKOS005174989
• SY084003
• BS-13468
• E76099
• Benzamide,4-formyl-
• QWDCXCRLPNMJIH-UHFFFAOYSA-N
• 6051-41-8
• 4-Formylbenzamid
• SCHEMBL317442
• benzamide-4-carboxaldehyde
• DB-397019
• 4-formylbenzamide
• ALBB-015033

• MDL： MFCD11099396
• InChIKey： QWDCXCRLPNMJIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-5H,(H2,9,11)
• SMILES： C1=C(C=CC(=C1)C(=O)N)C=O

Computed Properties

• Exact Mass: 163.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.047678466g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 46.17
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 290.25°C (rough estimate)
• Melting Point: 155.5°C
• Density: 1.2021 (rough estimate)